Cas no 1804490-57-0 (2-Cyano-5-(difluoromethyl)-3-hydroxypyridine-4-carboxylic acid)

• Product Name: 2-Cyano-5-(difluoromethyl)-3-hydroxypyridine-4-carboxylic acid
• CAS No: 1804490-57-0
• MF: C₈H₄F₂N₂O₃
• MW: 214.125768661499
• CID: 4875346
• Update Time: 2025-11-01

2-Cyano-5-(difluoromethyl)-3-hydroxypyridine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-Cyano-5-(difluoromethyl)-3-hydroxypyridine-4-carboxylic acid

• Inchi： 1S/C8H4F2N2O3/c9-7(10)3-2-12-4(1-11)6(13)5(3)8(14)15/h2,7,13H,(H,14,15)
• InChI Key： KRRSANCXGYBFAX-UHFFFAOYSA-N
• SMILES： FC(C1C=NC(C#N)=C(C=1C(=O)O)O)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 302
• XLogP3: 1.2
• Topological Polar Surface Area: 94.2

Additional information on 2-Cyano-5-(difluoromethyl)-3-hydroxypyridine-4-carboxylic acid

Compound CAS No. 1804490-57-0: 2-Cyano-5-(difluoromethyl)-3-hydroxypyridine-4-carboxylic Acid

The compound with CAS No. 1804490-57-0, known as 2-Cyano-5-(difluoromethyl)-3-hydroxypyridine-4-carboxylic acid, is a highly specialized organic molecule with significant potential in various fields of chemistry and pharmacology. This compound has garnered attention due to its unique structure and promising biological activities, making it a subject of extensive research in recent years.

The molecular structure of 2-Cyano-5-(difluoromethyl)-3-hydroxypyridine-4-carboxylic acid is characterized by a pyridine ring with several substituents: a cyano group at position 2, a difluoromethyl group at position 5, a hydroxyl group at position 3, and a carboxylic acid group at position 4. These functional groups contribute to the compound's versatile reactivity and biological properties.

Recent studies have highlighted the potential of this compound in the field of medicinal chemistry. For instance, researchers have explored its role as a lead compound in the development of novel therapeutic agents targeting various diseases, including cancer and inflammatory disorders. The presence of the cyano and difluoromethyl groups has been shown to enhance the compound's stability and bioavailability, making it an attractive candidate for drug design.

In terms of synthesis, 2-Cyano-5-(difluoromethyl)-3-hydroxypyridine-4-carboxylic acid can be prepared through a multi-step process involving advanced organic reactions such as nucleophilic substitutions, oxidations, and cyclizations. The synthesis pathway has been optimized to improve yield and purity, ensuring scalability for potential industrial applications.

The biological evaluation of this compound has revealed promising results in preclinical studies. For example, it has demonstrated potent anti-proliferative activity against various cancer cell lines, suggesting its potential as an anti-cancer agent. Additionally, its anti-inflammatory properties have been explored in models of chronic inflammation, further underscoring its therapeutic potential.

Moreover, the compound's ability to modulate key cellular pathways involved in disease progression has been extensively studied. Researchers have identified that 2-Cyano-5-(difluoromethyl)-3-hydroxypyridine-4-carboxylic acid interacts with specific protein targets, leading to downstream effects that could be harnessed for therapeutic intervention.

In conclusion, 2-Cyano-5-(difluoromethyl)-3-hydroxypyridine-4-carboxylic acid (CAS No. 1804490-57-0) represents a cutting-edge molecule with significant implications in the fields of chemistry and pharmacology. Its unique structure, combined with its promising biological activities, positions it as a valuable asset in the development of innovative therapeutic agents.